Cas no 329710-76-1 (Trifluoromethanesulfonic Acid 2-(Trifluoromethoxy)Ethyl Ester)

Trifluoromethanesulfonic Acid 2-(Trifluoromethoxy)Ethyl Ester is a highly reactive triflate ester with applications in organic synthesis and catalysis. Its key advantages include strong electron-withdrawing properties due to the trifluoromethanesulfonyl (triflyl) group, enhancing its utility in nucleophilic substitution and cross-coupling reactions. The 2-(trifluoromethoxy)ethyl moiety further improves stability and solubility in various organic solvents. This compound is particularly valuable in fluorination reactions and as a precursor for advanced intermediates in pharmaceutical and agrochemical research. Its robust reactivity and selectivity make it a preferred choice for demanding synthetic transformations under controlled conditions. Proper handling is essential due to its moisture sensitivity and potential corrosivity.

Trifluoromethanesulfonic Acid 2-(Trifluoromethoxy)Ethyl Ester structure

329710-76-1 structure

Product Name:Trifluoromethanesulfonic Acid 2-(Trifluoromethoxy)Ethyl Ester

CAS No:329710-76-1

MF:C₄H₄F₆O₄S

MW:262.127581596375

MDL:MFCD22570641

CID:1037285

PubChem ID:10635181

Update Time:2025-05-27

Trifluoromethanesulfonic Acid 2-(Trifluoromethoxy)Ethyl Ester Chemical and Physical Properties

Names and Identifiers

- 2-(Trifluoromethoxy)ethyl trifluoromethanesulfonate
- 2-(Trifluoromethoxy)ethyl trifluoromethanesulfote
- AK110317
- KB-67036
- trifluoromethanesulfonic acid 2-trifluoromethoxyethyl ester
- trifluoro-methanesulfonic acid 2-trifluoromethoxy-ethyl ester
- trifluoromethoxyethyl triflate
- BBL102188
- 2-(TRIFLUOROMETHOXY)ETHYLTRIFLUOROMETHANESULFONATE
- Trifluoromethanesulfonic acid 2-(trifluoromethoxy)ethyl ester
- 329710-76-1
- SCHEMBL1191830
- MFCD22570641
- EN300-93790
- AKOS016008953
- 2-(trifluoromethoxy)ethyltrifluoro-methanesulfonate
- STL555987
- DB-292030
- 2-(trifluoromethoxy)ethyl trifluoromethanesulphonate
- A913248
- AT28051
- DTXSID00442840
- CS-0451110
- MS-20392
- Trifluoromethanesulfonic acid 2-trifluoromethoxy-ethyl ester
- Trifluoromethanesulfonic Acid 2-(Trifluoromethoxy)Ethyl Ester
- MDL： MFCD22570641
- Inchi： 1S/C4H4F6O4S/c5-3(6,7)13-1-2-14-15(11,12)4(8,9)10/h1-2H2
- InChI Key： XNNJMXBWUMKLRR-UHFFFAOYSA-N
- SMILES： S(C(F)(F)F)(=O)(=O)OCCOC(F)(F)F

Computed Properties

Exact Mass: 261.97344875g/mol
Monoisotopic Mass: 261.97344875g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 6
Complexity: 284
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 61Å²

Trifluoromethanesulfonic Acid 2-(Trifluoromethoxy)Ethyl Ester Security Information

Storage Condition：Sealed in dry,2-8°C

Trifluoromethanesulfonic Acid 2-(Trifluoromethoxy)Ethyl Ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM329140-1g	2-(trifluoromethoxy)ethyl trifluoromethanesulfonate	329710-76-1	95%+	1g	$712	2022-06-11
abcr	AB400356-1 g	Trifluoromethanesulfonic acid 2-trifluoromethoxyethyl ester, 97%; .	329710-76-1	97%	1 g	€699.00	2023-07-19
TRC	T901453-10mg	Trifluoromethanesulfonic Acid 2-(Trifluoromethoxy)Ethyl Ester	329710-76-1		10mg	$ 70.00	2022-06-02
TRC	T901453-50mg	Trifluoromethanesulfonic Acid 2-(Trifluoromethoxy)Ethyl Ester	329710-76-1		50mg	$ 250.00	2022-06-02
TRC	T901453-100mg	Trifluoromethanesulfonic Acid 2-(Trifluoromethoxy)Ethyl Ester	329710-76-1		100mg	$ 365.00	2022-06-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1521777-500mg	2-(Trifluoromethoxy)ethyl trifluoromethanesulfonate	329710-76-1	98%	500mg	￥3486.00	2024-05-19
Enamine	EN300-93790-0.05g	2-(trifluoromethoxy)ethyl trifluoromethanesulfonate	329710-76-1	95.0%	0.05g	$82.0	2025-02-21
Enamine	EN300-93790-0.1g	2-(trifluoromethoxy)ethyl trifluoromethanesulfonate	329710-76-1	95.0%	0.1g	$122.0	2025-02-21
Enamine	EN300-93790-0.25g	2-(trifluoromethoxy)ethyl trifluoromethanesulfonate	329710-76-1	95.0%	0.25g	$173.0	2025-02-21
Enamine	EN300-93790-0.5g	2-(trifluoromethoxy)ethyl trifluoromethanesulfonate	329710-76-1	95.0%	0.5g	$273.0	2025-02-21